Ethyl 2-[(4-aminophenyl)formamido]propanoate

• IUPAC Name: ethyl 2-[(4-aminobenzoyl)amino]propanoate
• InChI: InChI=1S/C12H16N2O3/c1-3-17-12(16)8(2)14-11(15)9-4-6-10(13)7-5-9/h4-8H,3,13H2,1-2H3,(H,14,15)
• InChI Key: KBCCMMJEFVLUSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)NC(=O)C1=CC=C(C=C1)N
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• CAS No.: 76765-77-0

Description

Ethyl 2-[(4-aminophenyl)formamido]propanoate is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.271. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Studies

• Synthesis in Pharmaceutical Compounds : Ethyl 2-[(4-aminophenyl)formamido]propanoate has been used in the synthesis of various pharmaceutical compounds. For instance, it's involved in the synthesis of Dabigatran Etexilate, a notable anticoagulant drug, indicating its utility in medicinal chemistry (Huansheng, 2013).

• Crystal Structure Analysis : Studies on the crystal structure and anti-cancer activity of derivatives of this compound have been conducted. These studies highlight its potential in developing new anti-cancer agents (Liu et al., 2019).

• Solid-State Characterization : Research also includes examining polymorphism in certain derivatives of this compound. Understanding polymorphism is crucial for the development of pharmaceutical formulations (Vogt et al., 2013).

Biological and Pharmacological Research

• Anti-Cancer and Anti-Inflammatory Activities : this compound and its derivatives have been evaluated for their anti-cancer and anti-inflammatory properties. Such research is pivotal in drug discovery and development for various diseases (Madhavi & Sreeramya, 2017).

• Protein Binding Studies : Investigating the binding characteristics of thiosemicarbazone derivatives of this compound to human serum albumin provides insights into the pharmacokinetic mechanisms of these potential therapeutic agents (Karthikeyan et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, ethyl 2-(4-aminophenyl)propionate, suggests that it should be handled with care. If inhaled or ingested, medical attention should be sought immediately. The compound should be stored properly and kept away from sources of ignition.